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Compound of Interest

Compound Name: 2,5-Dimethylbenzaldehyde

Cat. No.: B165460

An in-depth guide to the synonyms, IUPAC nomenclature, and chemical properties of 2,5-
Dimethylbenzaldehyde, tailored for researchers, scientists, and professionals in drug
development.

Introduction

2,5-Dimethylbenzaldehyde, an aromatic aldehyde, serves as a valuable building block in
organic synthesis. Its specific substitution pattern on the benzene ring dictates its reactivity and
makes it a key intermediate in the creation of more complex molecules. This document
provides a comprehensive overview of its chemical identity, physical properties, and key
synthetic methodologies.

Chemical Identity and Nomenclature

The standardized nomenclature for this compound is crucial for unambiguous scientific
communication.

o |[UPAC Name: 2,5-dimethylbenzaldehyde[1][2][3]

e Synonyms: Commonly used synonyms for this compound include Isoxylaldehyde and 2,5-
dimethyl-benzaldehyde.[1][2][3][4]

e CAS Number: 5779-94-2[1][2]
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Physicochemical Properties

The following table summarizes the key quantitative data for 2,5-Dimethylbenzaldehyde.

Property Value Source
Molecular Formula CoH100 [2]

Molecular Weight 134.18 g/mol [3]
Appearance Liquid Sigma-Aldrich
Boiling Point 220 °C @ 760 mmHg [4]
104.5-106.5 °C @ 14 mmHg Sigma-Aldrich

Density 0.95 g/mL at 25 °C Sigma-Aldrich
Refractive Index n20/D 1.544 Sigma-Aldrich
Flash Point 88 °C (190.4 °F) - closed cup Sigma-Aldrich

Water Solubility

Insoluble / Not miscible.[3][5]
An estimated solubility of
356.1 mg/L at 25 °C has also
been reported.[4]

Synthesis and Reaction Protocols

The primary method for the synthesis of 2,5-Dimethylbenzaldehyde is through the formylation

of p-xylene. A historical and effective method is the Gattermann-Koch reaction.

Experimental Protocol: Synthesis via Gattermann-Koch

Reaction

This protocol is based on the method described by Harding and Cohen in 1901 for the

formylation of p-xylene.[5] The Gattermann-Koch reaction introduces a formyl group (-CHO)

onto an aromatic ring using carbon monoxide and hydrochloric acid in the presence of a Lewis

acid catalyst.[5][6][7]

Materials:
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p-Xylene

Aluminum chloride (anhydrous)
Cuprous chloride

Carbon monoxide (gas)
Hydrogen chloride (gas)

Ice

Sodium bisulfite solution
Sodium carbonate solution

Ether

Procedure:

A mixture of p-xylene, anhydrous aluminum chloride, and cuprous chloride is prepared in a
reaction flask.

The flask is cooled and maintained at a temperature of 40°C.[5]

A stream of carbon monoxide and hydrogen chloride gas is passed through the reaction
mixture.

The reaction is allowed to proceed for five to ten hours, during which the mass will thicken.[5]

Upon completion, the resulting double compound of the aldehyde and aluminum chloride is
decomposed by carefully transferring it to a flask containing ice.[5]

The aldehyde is then distilled with steam.
The distillate is treated with a sodium bisulfite solution to form the aldehyde-bisulfite adduct.

The adduct is separated and then decomposed by treatment with a sodium carbonate
solution to release the free aldehyde.
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e The crude 2,5-dimethylbenzaldehyde is then extracted with ether, dried, and purified by
distillation.

Experimental Protocol: Formation of 2,5-
Dimethylbenzaldehyde Oxime

This protocol describes a characteristic reaction of the aldehyde functional group.

Materials:

2,5-Dimethylbenzaldehyde

Hydroxylamine hydrochloride

Sodium hydroxide solution

Alcohol

Dilute hydrochloric acid

Procedure:

e Dissolve 2,5-dimethylbenzaldehyde in alcohol.

e Add a solution of hydroxylamine hydrochloride, followed by a sodium hydroxide solution.

o Heat the mixture on a water-bath for approximately two hours.[5]

o Cool the reaction mixture. The oxime may precipitate directly or after the addition of water.
o If necessary, precipitate the product by the addition of dilute hydrochloric acid.[5]

e The crude oxime is then filtered, washed, and can be recrystallized from alcohol to yield
purified crystals.[5]

Visualizing the Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis of 2,5-Dimethylbenzaldehyde
from p-xylene using the Gattermann-Koch reaction.

Workflow for the Synthesis of 2,5-Dimethylbenzaldehyde
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Caption: Gattermann-Koch synthesis of 2,5-Dimethylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

